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Compound of Interest

Compound Name: T-448

Cat. No.: B15583452

Get Quote

A Note on T-448: The designation "T-448" can refer to different compounds in scientific

literature. This technical support center focuses on EOS-448 (also known as Belrestotug or

GSK4428859A), an antagonistic anti-TIGIT human immunoglobulin G1 (hIgG1) antibody.[1][2]

This resource is intended for researchers, scientists, and drug development professionals

working with this specific molecule.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for EOS-448?

A1: EOS-448 is an antagonistic anti-TIGIT antibody with a multifaceted mechanism of action

designed to enhance anti-tumor immune responses.[3][4] Its primary functions are:

Blocking the TIGIT-CD155/CD112 interaction: By binding to TIGIT, EOS-448 prevents its

interaction with its ligands (CD155 and CD112), which in turn allows the co-stimulatory

receptor CD226 to bind these ligands, leading to the activation of T cells and Natural Killer

(NK) cells.[5]

Fc-gamma Receptor (FcγR) Engagement: As an IgG1 antibody, EOS-448's functional Fc

domain engages Fcγ receptors on myeloid and NK cells.[1][4] This engagement leads to:
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Activation of antigen-presenting cells (APCs).[4]

Antibody-dependent cell-mediated cytotoxicity (ADCC) and antibody-dependent cell-

mediated phagocytosis (ADCP) of TIGIT-expressing cells.[6]

Preferential depletion of immunosuppressive regulatory T cells (Tregs) and terminally

exhausted CD8+ T cells, which have high TIGIT expression.[1][3][4]

Q2: What are the key therapeutic effects of EOS-448 observed in preclinical and clinical

studies?

A2: Preclinical and clinical data have shown that EOS-448 can:

Activate effector T cells.[3]

Modulate antigen-presenting cells.[4]

Deplete regulatory T cells (Tregs) and terminally exhausted T cells.[3]

Increase the effector CD8/Treg ratio in the blood of treated patients.[1][3]

Show early signs of clinical activity in advanced cancers, with one confirmed partial response

and nine stable diseases out of 20 evaluable patients in a Phase 1 dose-escalation study.[5]

Q3: Why is the IgG1 isotype important for EOS-448's function?

A3: The IgG1 isotype provides a functional Fc domain, which is crucial for the full range of

EOS-448's anti-tumor activity. Studies comparing Fc-engaging formats (like IgG1) to Fc-dead

or Fc-silent formats have demonstrated that FcγR engagement is necessary for the depletion of

Tregs and the activation of myeloid cells, which contributes significantly to its anti-tumor effects.

[1][4] Only the Fc-engaging isotype has been shown to induce a strong anti-tumor effect in

murine models, which correlates with Treg depletion and CD8 T cell activation within the tumor

microenvironment.[1][3]

Troubleshooting Guide
Q1: My in vitro T-cell activation assay with EOS-448 is showing minimal or no effect. What

could be the issue?
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A1:

Missing FcγR-expressing cells: The full effect of EOS-448, particularly the activation of

antigen-presenting cells and depletion of Tregs, is dependent on FcγR engagement.[1][4]

Ensure your co-culture system includes FcγR-expressing cells like monocytes,

macrophages, or NK cells.

Incorrect EOS-448 isotype: If you are using a non-Fc-engaging isotype (e.g., an Fc-silent or

Fc-dead mutant) as your primary antibody, you will not observe the effects mediated by

FcγR. These formats are typically used as experimental controls.[1]

Low TIGIT expression on target cells: The target T cells in your assay must express TIGIT.

Confirm TIGIT expression levels on your effector cells and Tregs using flow cytometry.

Q2: I am not observing Treg depletion in my experiments. Why might this be?

A2:

Use of an Fc-dead/silent anti-TIGIT antibody: Treg depletion is primarily mediated through

ADCC/ADCP via FcγR engagement.[6] An antibody with a non-functional Fc domain will not

effectively deplete these cells and is a common negative control.[1]

Insufficient effector cells: Ensure a sufficient number of effector cells (like NK cells) capable

of mediating ADCC are present in your assay.

Low TIGIT expression on Tregs: While Tregs typically have high TIGIT expression, it's

advisable to confirm this in your specific experimental system.[6]

Q3: I see an increase in CD8+ T cell proliferation (e.g., Ki67 expression), but no significant anti-

tumor activity in my mouse model. What should I investigate?

A3:

Tumor microenvironment (TME): The TME may contain other immunosuppressive

mechanisms that are not addressed by TIGIT blockade alone. Combination therapy, for

example with an anti-PD-1 antibody, has shown synergistic effects in preclinical models.[1]
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Insufficient Treg depletion: The anti-tumor effect of EOS-448 is strongly correlated with Treg

depletion within the tumor.[3] Assess the level of Treg depletion in the TME.

Timing and dosage: The timing and dosage of EOS-448 administration may need to be

optimized for your specific tumor model.

Data Presentation
Table 1: Summary of Clinical Observations from Phase 1 Dose-Escalation Study of EOS-448[5]

Metric Observation Number of Patients

Clinical Response Confirmed Partial Response 1

Stable Disease 9

Total Evaluable Patients 20

Pharmacodynamics

Depletion of TIGIT+

suppressive and exhausted

cells

Observed at all dose levels

Increased Ki67 expression in

memory CD8 T cells during the

first cycle

-

Sustained depletion of

suppressive Tregs
-

Increased effector CD8/Treg

ratio
-

Experimental Protocols
Methodology for Pharmacodynamic Assessment by Flow Cytometry

This is a generalized protocol based on the methodologies described in the literature for

assessing the pharmacodynamic effects of EOS-448.[1] Researchers should optimize this

protocol for their specific experimental setup.
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1. Objective: To assess the impact of EOS-448 on T cell populations (Tregs, effector CD8+ T

cells) and their activation status in peripheral blood or tumor-infiltrating lymphocytes.

2. Sample Preparation:

Isolate peripheral blood mononuclear cells (PBMCs) from whole blood using density gradient

centrifugation (e.g., Ficoll-Paque).

For tumor samples, create single-cell suspensions using mechanical dissociation and/or

enzymatic digestion.

3. Antibody Staining:

Surface Staining: Incubate cells with a cocktail of fluorescently-conjugated antibodies against

surface markers. A typical panel might include:

Lineage markers: CD3, CD4, CD8, CD45

Treg markers: CD25, CD127

TIGIT expression: Anti-TIGIT

Intracellular Staining (for Transcription Factors and Proliferation):

Fix and permeabilize cells using a commercially available kit (e.g., FoxP3/Transcription

Factor Staining Buffer Set).

Incubate with antibodies against intracellular targets such as:

Treg identification: FoxP3

Proliferation marker: Ki67

4. Experimental Controls:

Isotype Controls: Use isotype control antibodies for each fluorochrome to determine

background staining.
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Fluorescence Minus One (FMO) Controls: Use FMO controls to properly gate complex

multicolor panels, especially for markers like Ki67 and FoxP3.

Biological Controls:

Untreated/Vehicle Control: Samples from subjects or animals that have not received EOS-

448.

Fc-dead/silent anti-TIGIT antibody: To demonstrate that certain effects (e.g., Treg

depletion) are dependent on FcγR engagement.[1]

5. Data Acquisition and Analysis:

Acquire stained samples on a multicolor flow cytometer.

Analyze the data using appropriate software (e.g., FlowJo, FCS Express).

Gating Strategy:

Gate on lymphocytes based on forward and side scatter.

Gate on single cells.

Gate on CD3+ T cells.

Within the T cell gate, separate CD4+ and CD8+ populations.

Within the CD4+ gate, identify Tregs (e.g., CD25+ FoxP3+).

Quantify the percentage of Ki67+ cells within the CD8+ T cell population to assess

proliferation.

Calculate the ratio of CD8+ T cells to Tregs.

Visualizations
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Caption: Multifaceted mechanism of action of EOS-448.
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Caption: Experimental workflow for assessing EOS-448 pharmacodynamics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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